Cas no 62442-79-9 (1-Propanamine, N,N-dipropyl-, sulfate (1:1))

• Product Name: 1-Propanamine, N,N-dipropyl-, sulfate (1:1)
• CAS No: 62442-79-9
• MF: C₉H₂₃NO₄S
• MW: 241.348222017288
• CID: 444578
• PubChem ID: 71386340
• Update Time: 2025-04-19

1-Propanamine, N,N-dipropyl-, sulfate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, N,N-dipropyl-, sulfate (1:1)
• N,N-dipropylpropan-1-amine,sulfuric acid
• DTXSID40808522
• 62442-79-9
• SCHEMBL2687555
• Sulfuric acid--N,N-dipropylpropan-1-amine (1/1)

• Inchi： 1S/C9H21N.H2O4S/c1-4-7-10(8-5-2)9-6-3;1-5(2,3)4/h4-9H2,1-3H3;(H2,1,2,3,4)
• InChI Key： MFODESMXMZRWAI-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N(CCC)(CCC)CCC

Computed Properties

• Exact Mass: 241.13489
• Monoisotopic Mass: 241.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• PSA: 77.84